8-fluoro-3,4-dihydro-2H-1,5-benzoxathiepine

• Molecular Formula: C9H9FOS
• Molecular Weight: 184.23 g/mol
• IUPAC Name: 8-fluoro-3,4-dihydro-2H-1,5-benzoxathiepine
• InChI: InChI=1S/C9H9FOS/c10-7-2-3-9-8(6-7)11-4-1-5-12-9/h2-3,6H,1,4-5H2
• InChI Key: GSAYYRGLSUPYOC-UHFFFAOYSA-N
• Canonical SMILES: C1COC2=C(C=CC(=C2)F)SC1

Description

8-fluoro-3,4-dihydro-2H-1,5-benzoxathiepine is a useful research compound. Its molecular formula is C9H9FOS and its molecular weight is 184.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Sodium hydride (60% dispersion in mineral oil) (177 mg, 4.42 mmol) was added to a solution of 3-[(2,4-difluorophenyl)thio]propan-1-ol (0.41 g, 2.01 mmol) in DMF (40 mL) and the mixture stirred at RT for 24 hours. The solvent was removed in vacuo and iced water (200 mL) added. The mixture was extracted into ethyl acetate and the organics washed with brine (40 mL), dried (MgSO4), filtered and reduced in vacuo to give a white solid which was chromatographed on silica, eluting with 0-10% ethyl acetate in isohexane, to give the desired compound as a colourless oil (110 mg).